Cas no 1025259-81-7 (2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile)

2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile is a specialized organic compound featuring a conjugated vinyl-aza structure with a decyloxyphenyl substituent. Its molecular design combines electron-rich and electron-deficient moieties, making it potentially useful in optoelectronic applications, such as organic semiconductors or fluorescent materials. The presence of amino and cyano groups enhances its reactivity, enabling further functionalization for tailored synthesis. The long decyloxy chain may improve solubility in nonpolar solvents, facilitating processing in thin-film technologies. This compound’s structural versatility suggests utility in materials science research, particularly in developing advanced functional materials with tunable electronic properties. Its synthesis and characterization require precise control to optimize performance in target applications.
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile structure
1025259-81-7 structure
Product Name:2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
CAS No:1025259-81-7
MF:C21H28N4O
MW:352.473224639893
MDL:MFCD00955271
CID:4677336
Update Time:2025-05-28

2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
    • (Z)-2-amino-3-[(4-decoxyphenyl)methylideneamino]but-2-enedinitrile
    • (2Z)-2-amino-3-[(E)-{[4-(decyloxy)phenyl]methylidene}amino]but-2-enedinitrile
    • 2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
    • MDL: MFCD00955271
    • Inchi: 1S/C21H28N4O/c1-2-3-4-5-6-7-8-9-14-26-19-12-10-18(11-13-19)17-25-21(16-23)20(24)15-22/h10-13,17H,2-9,14,24H2,1H3/b21-20-,25-17+
    • InChI Key: NKFIQJBPYKCCSQ-PMOSEHGJSA-N
    • SMILES: O(C1C=CC(/C=N/C(/C#N)=C(/C#N)\N)=CC=1)CCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 12
  • Complexity: 541
  • Topological Polar Surface Area: 95.2

2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A170090-0.5mg
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
1025259-81-7
0.5mg
$ 50.00 2022-06-08
TRC
A170090-1mg
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
1025259-81-7
1mg
$ 80.00 2022-06-08
TRC
A170090-2.5mg
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
1025259-81-7
2.5mg
$ 155.00 2022-06-08
abcr
AB162564-1 g
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
1025259-81-7
1g
€211.30 2022-06-11
abcr
AB162564-5 g
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
1025259-81-7
5g
€377.50 2022-06-11
abcr
AB162564-10 g
2-Amino-1-(1-aza-2-(4-decyloxyphenyl)vinyl)ethene-1,2-dicarbonitrile
1025259-81-7
10g
€482.50 2022-06-11
Key Organics Ltd
MS-7534-1MG
(2Z)-2-amino-3-[(E)-{[4-(decyloxy)phenyl]methylidene}amino]but-2-enedinitrile
1025259-81-7 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
MS-7534-5MG
(2Z)-2-amino-3-[(E)-{[4-(decyloxy)phenyl]methylidene}amino]but-2-enedinitrile
1025259-81-7 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
MS-7534-10MG
(2Z)-2-amino-3-[(E)-{[4-(decyloxy)phenyl]methylidene}amino]but-2-enedinitrile
1025259-81-7 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
MS-7534-20MG
(2Z)-2-amino-3-[(E)-{[4-(decyloxy)phenyl]methylidene}amino]but-2-enedinitrile
1025259-81-7 >90%
20mg
£76.00 2023-04-18
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